4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylic acid

• IUPAC Name: 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
• InChI: InChI=1S/C7H4ClN3O2/c8-6-5-4(10-2-11-6)3(1-9-5)7(12)13/h1-2,9H,(H,12,13)
• InChI Key: SYUREEKHRDWOJX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(N1)C(=NC=N2)Cl)C(=O)O
• Molecular Formula: C7H4ClN3O2
• Molecular Weight: 197.58 g/mol

Description

4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylic acid is a chemical compound with the CAS Number: 1019056-31-5. It has a molecular weight of 197.58. This compound is a light-yellow solid and is used in the preparation of compounds with antibacterial and antitumor activities.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine derivatives, which include 4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylic acid, involves the use of a microwave technique. This robust approach allows for the preparation of this type of pyrrolo[2,3-d]pyrimidine derivatives with high yields.

Molecular Structure Analysis

The InChI Code for 4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylic acid is 1S/C7H4ClN3O2/c8-6-5-4 (10-2-11-6)3 (1-9-5)7 (12)13/h1-2,9H, (H,12,13). The compound’s structure was well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Chemical Reactions Analysis

4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylic acid demonstrates reactivity through electrophilic substitution reactions, including nucleophilic aromatic substitution and Suzuki coupling reactions.

Physical And Chemical Properties Analysis

The compound is a light-yellow solid. It should be stored at 0-8 C.

Scientific Research Applications

Antibacterial Activity

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Antitumor Properties

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Mechanism of Action

Target of Action

The primary targets of 4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylic acid are the enzymes DNA gyrase and RNA polymerase . These enzymes play crucial roles in bacterial DNA replication and transcription, respectively .

Mode of Action

4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylic acid interacts with its targets by binding to them . By binding to DNA gyrase, it prevents the enzyme from breaking down the bacterial DNA . It also exhibits antimycobacterial activity due to its ability to bind to RNA polymerase .

Biochemical Pathways

The compound’s interaction with DNA gyrase and RNA polymerase disrupts the normal biochemical pathways of DNA replication and RNA transcription . This disruption inhibits the growth of bacteria, making the compound effective against pathogens like staphylococcus and Mycobacterium tuberculosis .